Cas no 51930-93-9 (4-(tert-butoxy)butan-2-one)

• Product Name: 4-(tert-butoxy)butan-2-one
• CAS No: 51930-93-9
• Molecular Formula: C₈H₁₆O₂
• Molecular Weight: 144.21144
• CID: 1578290
• PubChem ID: 12696214

4-(tert-butoxy)butan-2-one Properties

Names and Identifiers

• 2-Butanone, 4-(1,1-dimethylethoxy)-
• 4-(tert-Butyloxy)butane-2-one
• 4-(tert-butoxy)butan-2-one
• 4-[(2-methylpropan-2-yl)oxy]butan-2-one
• SCHEMBL8383006
• EN300-1859311
• 51930-93-9
• 4-tert-Butoxy-2-butanone
• DB-315922

• InChIKey： ALDOTPGPCPLNEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O2/c1-7(9)5-6-10-8(2,3)4/h5-6H2,1-4H3
• SMILES： CC(=O)CCOC(C)(C)C

Computed Properties

• Exact Mass: 144.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.115029749g/mol
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3